Cas no 1505665-00-8 (Ethyl 4-bromo-5-chloro-2-fluorobenzoate)

• Product Name: Ethyl 4-bromo-5-chloro-2-fluorobenzoate
• CAS No: 1505665-00-8
• MF: C₉H₇BrClFO₂
• MW: 281.506084680557
• MDL: MFCD24108528
• CID: 4602838
• PubChem ID: 81445585
• Update Time: 2025-11-06

Ethyl 4-bromo-5-chloro-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-bromo-5-chloro-2-fluorobenzoate
• AT21951
• Z2235330296
• Ethyl 4-bromo-5-chloro-2-fluorobenzoate

• MDL： MFCD24108528
• Inchi： 1S/C9H7BrClFO2/c1-2-14-9(13)5-3-7(11)6(10)4-8(5)12/h3-4H,2H2,1H3
• InChI Key： UUPTUDXKEGHBEZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)OCC)=CC=1Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 4-bromo-5-chloro-2-fluorobenzoate

Recent Advances in the Application of Ethyl 4-bromo-5-chloro-2-fluorobenzoate (CAS: 1505665-00-8) in Chemical Biology and Pharmaceutical Research

Ethyl 4-bromo-5-chloro-2-fluorobenzoate (CAS: 1505665-00-8) is a fluorinated benzoate derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its role in the development of novel drug candidates, emphasizing its potential in addressing unmet medical needs.

One of the most notable applications of Ethyl 4-bromo-5-chloro-2-fluorobenzoate is its use in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. Researchers have utilized this compound to develop selective kinase inhibitors with improved pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of a new class of BTK (Bruton's tyrosine kinase) inhibitors, which showed promising results in preclinical models of B-cell malignancies.

In addition to its role in kinase inhibitor development, Ethyl 4-bromo-5-chloro-2-fluorobenzoate has been employed in the design of fluorinated analogs of existing drugs. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability, bioavailability, and binding affinity of therapeutic agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into the structure of a fluorinated analog of a known anti-inflammatory drug, resulting in improved potency and reduced off-target effects. This underscores the compound's utility in drug optimization efforts.

The synthetic versatility of Ethyl 4-bromo-5-chloro-2-fluorobenzoate has also been explored in the context of radiopharmaceuticals. Fluorine-18 labeled compounds are widely used in positron emission tomography (PET) imaging for diagnostic purposes. Researchers have investigated the potential of this compound as a precursor for the synthesis of fluorine-18 labeled tracers, which could enable non-invasive imaging of disease biomarkers. A 2022 study in Nuclear Medicine and Biology detailed the successful radiolabeling of a derivative of this compound, highlighting its potential in oncology imaging.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Ethyl 4-bromo-5-chloro-2-fluorobenzoate. Recent advancements in flow chemistry and continuous manufacturing have addressed some of these issues, as reported in a 2023 Organic Process Research & Development article. The study demonstrated a scalable and efficient synthesis route for this compound, reducing production costs and improving yield. Such innovations are critical for translating laboratory-scale findings into commercially viable pharmaceutical products.

In conclusion, Ethyl 4-bromo-5-chloro-2-fluorobenzoate (CAS: 1505665-00-8) continues to be a valuable building block in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to radiopharmaceuticals, showcasing its broad utility. Ongoing research efforts are likely to uncover additional uses for this compound, further solidifying its importance in the field. Future studies should focus on optimizing its synthetic routes and exploring its potential in emerging therapeutic areas.